Cas no 2034547-25-4 (2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 2034547-25-4
• MF: C₁₆H₁₂F₃N₅O
• MW: 347.294592857361
• CID: 6491956
• PubChem ID: 121019895
• Update Time: 2025-11-01

2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide
• 2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 2034547-25-4
• 2,3,4-trifluoro-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzamide
• F6525-1180
• 2,3,4-trifluoro-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• AKOS026694841

• Inchi： 1S/C16H12F3N5O/c17-11-2-1-10(14(18)15(11)19)16(25)22-6-8-24-7-3-12(23-24)13-9-20-4-5-21-13/h1-5,7,9H,6,8H2,(H,22,25)
• InChI Key： GLIVTGCONXSRMD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O)F)F

Computed Properties

• Exact Mass: 347.09939451g/mol
• Monoisotopic Mass: 347.09939451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.7Ų

Additional information on 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide

Introduction to 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034547-25-4)

2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2034547-25-4, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The presence of multiple fluorine atoms in its structure and the intricate arrangement of heterocyclic rings contribute to its distinctive chemical profile, making it a subject of intense research interest.

The molecular structure of 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide is characterized by a benzamide core substituted with a trifluoromethyl group at the 2,3,4 positions. This substitution pattern enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the presence of a pyrazine ring linked to a pyrazole moiety via an ethyl chain introduces additional complexity and potential sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have suggested that 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide may interact with enzymes and receptors involved in various metabolic pathways. For instance, its structural features are reminiscent of molecules that have been shown to modulate inflammatory responses and cell signaling pathways.

In the realm of medicinal chemistry, the synthesis of this compound represents a significant achievement due to the challenges associated with introducing multiple fluorine atoms while maintaining functional group integrity. The trifluoromethyl group is particularly noteworthy, as it is known to enhance binding affinity and reduce metabolic degradation. The pyrazine and pyrazole rings contribute to the compound's ability to engage with biological targets in multiple ways, potentially leading to broad-spectrum therapeutic effects.

Current research in this area focuses on exploring the pharmacological properties of 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide through both in vitro and in vivo studies. Preliminary findings indicate that this compound may exhibit potent activity against certain types of cancer cells by inhibiting key enzymes involved in tumor growth and progression. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

The development of new synthetic methodologies has been instrumental in producing CAS No. 2034547-25-4 on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient assembly of complex heterocyclic structures. These advances not only facilitate further research but also open up possibilities for designing derivatives with enhanced properties.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to significant improvements in pharmacokinetic profiles, including increased bioavailability and reduced clearance rates. 2,3,4-trifluoro-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzamide exemplifies how strategic fluorination can transform a promising lead compound into a viable therapeutic agent.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The case of CAS No. 2034547-25-4 underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for 2,3,4-trifluoro-N-{2-3-(pyazinrle}-rH-pyra~ol-llethyl}benzamide are bright indeed. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore its potential as an intermediate for more complex drug candidates. With each new discovery，the boundaries of what is possible in pharmaceutical chemistry are pushed further forward.